4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid
Overview
Description
4-(Azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid (4-A6MPTFA) is an organic compound with a molecular formula of C7H9F3N2O2. It is a key intermediate in the synthesis of various pharmaceuticals, including clopidogrel, a drug used for the prevention of blood clots. 4-A6MPTFA is also used in the synthesis of other compounds, such as 4-azetidinone and 4-azetidinol derivatives. The compound is a white solid with a melting point of 142-144°C and a boiling point of 204-206°C.
Scientific Research Applications
4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid has been used in various scientific research applications. For example, it has been used in the synthesis of 4-azetidinone and 4-azetidinol derivatives, which are important intermediates in the synthesis of various pharmaceuticals. It has also been used in the synthesis of other compounds, such as 4-azetidinone derivatives, which are important for the synthesis of drugs such as clopidogrel. Additionally, this compound has been used in the synthesis of other compounds, such as 4-azetidinone derivatives, which are important for the synthesis of drugs such as clopidogrel.
Mechanism of Action
The mechanism of action of 4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid is not well understood. However, it is believed that the reaction of 4-azetidinone and trifluoroacetic acid in the presence of a base is the key step in the synthesis of this compound. This reaction involves the formation of a nucleophilic attack on the 4-azetidinone molecule by the trifluoroacetic acid, resulting in the formation of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have some effects on enzymes and hormones, as well as on the nervous system. Additionally, this compound may have some effects on the immune system, as well as on the metabolism of carbohydrates and lipids.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid in laboratory experiments include the fact that it is a relatively inexpensive compound and is relatively easy to synthesize. Additionally, the compound is relatively stable and can be stored at room temperature. The main limitation of using this compound in laboratory experiments is that the compound can be toxic if not handled properly. Therefore, it is important to use the compound in a well-ventilated area and to wear protective clothing.
Future Directions
Future research on 4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid should focus on understanding the biochemical and physiological effects of the compound. Additionally, further research should be conducted to better understand the mechanism of action of the compound and its potential applications in the synthesis of pharmaceuticals. Finally, further research should be conducted to improve the synthesis of this compound and to develop new methods for its synthesis.
Synthesis Methods
4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid can be synthesized by the reaction of 4-azetidinone and trifluoroacetic acid in the presence of a base, such as pyridine or triethylamine. The reaction is carried out at room temperature and yields a white solid product. The purity of the product can be determined by thin-layer chromatography (TLC) and the yields of the reaction can be improved by using a higher reaction temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid involves the reaction of 3-aminomethylazetidine with 2,4,6-trimethylpyrimidine followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "3-aminomethylazetidine", "2,4,6-trimethylpyrimidine", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 3-aminomethylazetidine is reacted with 2,4,6-trimethylpyrimidine in the presence of a suitable solvent and a base to form 4-(azetidin-3-yl)-6-methylpyrimidine intermediate.", "Step 2: The intermediate is then treated with trifluoroacetic acid to form the final product, 4-(azetidin-3-yl)-6-methylpyrimidine, trifluoroacetic acid." ] } | |
CAS RN |
2703779-44-4 |
Molecular Formula |
C10H12F3N3O2 |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
